Cas no 1213390-72-7 ((2S)-2-amino-2-(2,4,6-trichlorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2,4,6-trichlorophenyl)ethan-1-ol
• CAS No: 1213390-72-7
• MF: C₈H₈Cl₃NO
• MW: 240.514219284058
• CID: 6092107
• PubChem ID: 66514830
• Update Time: 2025-05-30

(2S)-2-amino-2-(2,4,6-trichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2,4,6-trichlorophenyl)ethan-1-ol
• Benzeneethanol, β-amino-2,4,6-trichloro-, (βS)-
• (s)-2-Amino-2-(2,4,6-trichlorophenyl)ethan-1-ol
• 1213390-72-7
• AKOS015929341
• EN300-1968763
• CS-0352859

• Inchi： 1S/C8H8Cl3NO/c9-4-1-5(10)8(6(11)2-4)7(12)3-13/h1-2,7,13H,3,12H2/t7-/m1/s1
• InChI Key： IOAQUWNBEYYLTI-SSDOTTSWSA-N
• SMILES： [C@@H](C1C(=CC(Cl)=CC=1Cl)Cl)(N)CO

Computed Properties

• Exact Mass: 238.967147g/mol
• Monoisotopic Mass: 238.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• Boiling Point: 378.8±37.0 °C(Predicted)
• pka: 12.03±0.10(Predicted)

Additional information on (2S)-2-amino-2-(2,4,6-trichlorophenyl)ethan-1-ol

(2S)-2-amino-2-(2,4,6-trichlorophenyl)ethan-1-ol: A Comprehensive Overview

The compound (2S)-2-amino-2-(2,4,6-trichlorophenyl)ethan-1-ol (CAS No. 1213390-72-7) is a structurally unique organic compound with significant potential in various fields. This compound is characterized by its chiral center at the second carbon atom, which imparts it with optical activity. The presence of the trichlorophenyl group attached to the central carbon further enhances its chemical reactivity and biological properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

Chemical Structure and Properties: The compound consists of a central carbon atom bonded to an amino group (-NH₂), a hydroxyl group (-OH), and a trichlorophenyl ring. The trichlorophenyl group is highly electron-withdrawing due to the presence of three chlorine atoms at the 2, 4, and 6 positions of the benzene ring. This arrangement not only stabilizes the molecule but also contributes to its unique electronic properties. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Characterization: The synthesis of (2S)-2-amino-2-(2,4,6-trichlorophenyl)ethan-1-ol involves a multi-step process that typically begins with the chlorination of phenol derivatives. Recent advancements in asymmetric synthesis have enabled the selective formation of the (S)-enantiomer, which is crucial for its biological applications. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for its characterization.

Biological Activity: One of the most promising aspects of this compound is its potential as a chiral building block in drug design. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to modulate kinase activity, making it a candidate for anti-cancer drug development.

Applications in Material Science: Beyond biology, (2S)-2-amino-2-(trichlorophenyl)ethanol has found applications in polymer chemistry. Its hydroxyl group can participate in condensation reactions, leading to the formation of novel polymeric materials with tailored mechanical properties. Recent work has explored its use as a monomer in polycarbonate synthesis, where it contributes to enhanced thermal stability.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that (S)-amino-trichlorophenylethanol undergoes slow degradation under aerobic conditions due to its stable aromatic ring system. However, its persistence in aquatic environments raises concerns about bioaccumulation. Regulatory agencies are currently evaluating its environmental risk profile based on recent toxicity studies.

Future Prospects: The versatility of (S)-amino-trichlorophenylethanol suggests that it will remain a focal point for research in the coming years. Its chiral nature and functional groups make it an ideal candidate for exploring enantioselective catalysis and green chemistry principles. Collaborative efforts between academic institutions and industry are expected to unlock new applications in areas such as agrochemicals and advanced materials.